Cas no 28954-12-3 (L-allo-Threonine)
L-allo-Threonine structure
Product Name:L-allo-Threonine
CAS No:28954-12-3
MF:C4H9NO3
MW:119.119161367416
MDL:MFCD00064268
CID:53401
PubChem ID:24852626
Update Time:2025-04-18
L-allo-Threonine Chemical and Physical Properties
Names and Identifiers
-
- L-Allothreonine
- (2S,3S)-(+)-allo-Threonine
- H-allo-Thr-OH
- (2S,3S)-2-amino-3-hydroxybutanoic acid
- Allo-Thr-OH
- H-L-allo-Thr-OH
- L(+)-allo-Threonine
- L-allo-Threonine
- (2S,3S)-2-Amino-3-hydroxybutyric acid
- allo
- allo-L-Threonine
- DL-allo-Threonine
- -Threonine
- allothreonine
- ALLO-THREONINE
- rel-(2S,3S)-2-Amino-3-hydroxybutanoic acid
- HCQ253CKVK
- DL-allothreonine
- Threonine, allo-
- H-DL-allo-Thr-OH
- l-(+)-allothreonine
- (2S,3S)-2-Amino-3-hydr
- (2S,3S)-2-azaniumyl-3-hydroxy-butanoate
- 9F03AEE4-59DA-4E42-B83D-06EE4AF23EAF
- 29NAP6417F
- AKOS015924200
- (2S,3S)-2-ammonio-3-hydroxybutanoate
- 144-98-9
- L-allo-Threonine, 99%
- HY-W008315
- MFCD00064268
- EN300-73665
- BUTANOIC ACID, 2-AMINO-3-ALLO-HYDROXY-
- DTXSID301030659
- (2S,3S)-2-amino-3-hydroxybutanoate
- Allothreonine, DL-
- Z1162448524
- (S)-ALLOTHREONINE
- L-allo-Threonine, puriss., >=99.0% (TLC)
- A819689
- W-107016
- AM82272
- Q27103859
- (2s,3s)-(+)-2-amino-3-hydroxybutyric acid
- AC-22377
- (2s 3s)-(+)-2-amino-3-hydroxybutyric acid
- C05519
- BCP08009
- Allothreonine, L-
- AYFVYJQAPQTCCC-HRFVKAFMSA-N
- 28954-12-3
- CS-W008315
- CHEBI:28718
- UNII-HCQ253CKVK
- L-
- DTXSID10183151
- 4-04-00-03170 (Beilstein Handbook Reference)
- NS00074066
- AS-12250
- EINECS 249-327-2
- BRN 1721645
- NSC-41828
- SCHEMBL117301
- CHEMBL59238
- NSC 206283
- NSC-206283
- thr
- (2s,3s)-2-amino-3-hydroxy-butyric acid
- (S)-ALLO-THREONINE
- A1519
-
- MDL： MFCD00064268
- Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3-/m0/s1
- InChI Key： AYFVYJQAPQTCCC-HRFVKAFMSA-N
- SMILES： O[C@@H](C)[C@@H](C(=O)O)N
- BRN： 1721645
Computed Properties
- Exact Mass: 119.05800
- Monoisotopic Mass: 119.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 93.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.9
- Topological Polar Surface Area: 83.6
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.307
- Melting Point: 272 °C (dec.) (lit.)
- Boiling Point: 345.8℃ at 760 mmHg
- Flash Point: 162.9 °C
- Refractive Index: 1.507
- PSA: 83.55000
- LogP: -0.52060
- Specific Rotation: 9 º (c=2, H2O)
- Optical Activity: [α]23/D +9.0°, c = 2 in H2O
- Solubility: Not determined
L-allo-Threonine Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S24/25
- RTECS：BA4055000
- Storage Condition：Store at room temperature
- Safety Term：S24/25
L-allo-Threonine Customs Data
- HS CODE：2922509090
- Customs Data：
China Customs Code:
2922509090Overview:
2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
L-allo-Threonine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A548535-250mg |
L-allo-Threonine |
28954-12-3 | 250mg |
$ 150.00 | 2023-09-09 | ||
| TRC | A548535-1g |
L-allo-Threonine |
28954-12-3 | 1g |
$ 287.00 | 2023-09-09 | ||
| TRC | A548535-10g |
L-allo-Threonine |
28954-12-3 | 10g |
$ 1426.00 | 2023-09-09 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T114829-250mg |
L-allo-Threonine |
28954-12-3 | 99% | 250mg |
¥53.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T114829-5g |
L-allo-Threonine |
28954-12-3 | 99% | 5g |
¥269.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T114829-25g |
L-allo-Threonine |
28954-12-3 | 99% | 25g |
¥1249.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T114829-1g |
L-allo-Threonine |
28954-12-3 | 99% | 1g |
¥96.90 | 2023-09-01 | |
| Chemenu | CM119479-5g |
L-allo-Threonine |
28954-12-3 | 97% | 5g |
$102 | 2021-06-09 | |
| Chemenu | CM119479-10g |
L-allo-Threonine |
28954-12-3 | 97% | 10g |
$194 | 2021-06-09 | |
| Chemenu | CM119479-25g |
L-allo-Threonine |
28954-12-3 | 97% | 25g |
$374 | 2021-06-09 |
L-allo-Threonine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:28954-12-3)L(+)-allo-Threonine
Order Number:sfd19409
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28954-12-3)L-allo-Threonine
Order Number:A819689
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):195.0/976.0
Email:sales@amadischem.com
L-allo-Threonine Related Literature
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G. Brezesinski,R. Rudert,D. Vollhardt Phys. Chem. Chem. Phys. 2020 22 2783
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2. Syntheses of isotopically labelled L-α-amino acids with an asymmetric centre at C-3John R. Harding,Rachael A. Hughes,Nicholas M. Kelly,Andrew Sutherland,Christine L. Willis J. Chem. Soc. Perkin Trans. 1 2000 3406
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Keiji Murayama,Hiromu Kashida,Hiroyuki Asanuma Org. Biomol. Chem. 2022 20 4115
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4. General method for the asymmetric synthesis of anti-diastereoisomers of β-substituted L-2-aminobutanoic acids via chiral nickel(II) Schiff's base complexes of dehydroaminobutanoic acid. X-Ray crystal and molecular structure of the nickel(II) complex of the Schiff's base from [(benzylprolyl)amino]benzophenone and dehydroaminobutanoic acidYuri N. Belokon',Ashot S. Sagyan,Silva A. Djamgaryan,Vladimir I. Bakhmutov,Sergei V. Vitt,Andrei S. Batsanov,Yuri T. Struchkov,Vasili M. Belikov J. Chem. Soc. Perkin Trans. 1 1990 2301
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Qijia Chen,Xi Chen,Yunfeng Cui,Jie Ren,Wei Lu,Jinhui Feng,Qiaqing Wu,Dunming Zhu Catal. Sci. Technol. 2017 7 5964
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